6-(3,4-Difluorophenylamino)hexan-1-ol

• Molecular Formula: C12H17F2NO
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 6-(3,4-difluoroanilino)hexan-1-ol
• InChI: InChI=1S/C12H17F2NO/c13-11-6-5-10(9-12(11)14)15-7-3-1-2-4-8-16/h5-6,9,15-16H,1-4,7-8H2
• InChI Key: AJVDCVXEWQJZBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCCCCCCO)F)F

Description

6-(3,4-Difluorophenylamino)hexan-1-ol is a fluorinated aromatic amine derivative with a hexanol backbone. Its molecular formula is C₁₂H₁₆F₂NO, featuring a 3,4-difluorophenyl group attached via an amino linkage to a six-carbon aliphatic chain terminating in a hydroxyl group.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Hexanol Derivatives

Compound Name	Molecular Formula	Substituent Group	Key Features
6-(3,4-Difluorophenylamino)hexan-1-ol	C₁₂H₁₆F₂NO	3,4-Difluorophenylamino	High lipophilicity, potential CNS activity
6-(3,4-Difluorophenoxy)hexan-1-ol	C₁₂H₁₅F₂O₂	3,4-Difluorophenoxy	Ether linkage, reduced basicity
6-Amino-1-(3-trifluoromethylphenyl)hexan-1-ol	C₁₃H₁₆F₃NO	3-Trifluoromethylphenyl	Increased steric bulk, higher electronegativity
Hexan-1-ol	C₆H₁₄O	None	Simple alcohol, industrial solvent

• Substituent Impact: Fluorine vs. Trifluoromethyl: The 3,4-difluorophenyl group enhances lipophilicity and metabolic stability compared to non-fluorinated analogues. Amino vs. Ether Linkage: The amino group in the target compound provides basicity and hydrogen-bonding capacity, whereas the ether linkage in 6-(3,4-Difluorophenoxy)hexan-1-ol reduces reactivity and increases stability under acidic conditions .

Table 2: Toxicological Data for Hexan-1-ol and Analogues

Compound Name	Acute Oral Toxicity (LD₅₀)	Skin Irritation	Eye Irritation	Teratogenicity
Hexan-1-ol	720 mg/kg (rat)	Slight (Rabbit)	Severe (Rabbit)	Not observed
6-(3,4-Difluorophenylamino)hexan-1-ol	Data unavailable	Inferred mild	Likely moderate	Unknown
6-Amino-1-(3-trifluoromethylphenyl)hexan-1-ol	Data unavailable	Unknown	Unknown	Unknown

• Hexan-1-ol : Classified as flammable (Category 3) with acute toxicity (oral, dermal) and serious eye irritation . Its ecological impact includes moderate toxicity to aquatic organisms (e.g., fish LC₅₀ = 97.7 mg/L) .
• Target Compound: While specific data are lacking, the amino group may introduce neurotoxic or hepatotoxic risks, as seen in other aromatic amines. Fluorination typically reduces acute toxicity but may enhance persistence in the environment .

Physicochemical and Application Differences

• Solubility: The hydroxyl and amino groups in 6-(3,4-Difluorophenylamino)hexan-1-ol improve water solubility compared to purely aliphatic hexan-1-ol. However, fluorination reduces solubility relative to non-fluorinated amines .
• Applications :
  • Hexan-1-ol : Primarily used as a solvent or intermediate in industrial synthesis .
  • Fluorinated Analogues : Likely candidates for drug discovery (e.g., kinase inhibitors, neurotransmitter analogs) due to enhanced bioavailability and target affinity .